Cas no 1394801-28-5 (2-Chloro-5-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid)

• Product Name: 2-Chloro-5-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid
• CAS No: 1394801-28-5
• MF: C₁₅H₁₁Cl₂NO₄S
• MW: 372.223140954971
• CID: 6543220
• PubChem ID: 75535377
• Update Time: 2025-10-29

2-Chloro-5-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1394801-28-5
• Z1067894320
• EN300-1180147
• 2-chloro-5-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid
• 2-Chloro-5-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid

• Inchi： 1S/C15H11Cl2NO4S/c16-13-4-2-1-3-10(13)7-8-23(21,22)18-11-5-6-14(17)12(9-11)15(19)20/h1-9,18H,(H,19,20)/b8-7+
• InChI Key： ZVKDEUJIXYTEIL-BQYQJAHWSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)NS(/C=C/C1C=CC=CC=1Cl)(=O)=O

Computed Properties

• Exact Mass: 370.9785844g/mol
• Monoisotopic Mass: 370.9785844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-Chloro-5-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid

Comprehensive Overview of 2-Chloro-5-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid (CAS 1394801-28-5)

2-Chloro-5-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid (CAS 1394801-28-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, characterized by its sulfonamide and benzoic acid functional groups, is often explored for its role in drug discovery and molecular design. Researchers are particularly interested in its bioactive potential, as it shares structural similarities with other sulfonamide-based compounds known for their therapeutic effects.

The synthesis and characterization of CAS 1394801-28-5 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for its use in biomedical applications. Recent studies have highlighted its potential as a building block in the development of novel anti-inflammatory agents and enzyme inhibitors, aligning with the growing demand for targeted therapies in modern medicine.

In the context of green chemistry, 2-Chloro-5-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid has been evaluated for its environmental impact. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, addressing the global push for eco-friendly chemical processes. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) principles in the chemical industry, making it a relevant topic for both academia and industry professionals.

The compound's structure-activity relationship (SAR) is another area of intense study. By modifying its functional groups, scientists aim to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability. This approach is particularly relevant in the era of personalized medicine, where tailored drug formulations are becoming the norm. Questions like "How does CAS 1394801-28-5 interact with biological targets?" or "What are the optimal conditions for its synthesis?" are frequently searched, reflecting the compound's scientific relevance.

From a commercial perspective, CAS 1394801-28-5 is available through specialized chemical suppliers and research catalogs. Its pricing and availability often depend on factors like purity grade and batch size, which are critical considerations for laboratories and pharmaceutical companies. The compound's niche applications also make it a subject of interest in intellectual property discussions, particularly in patent filings related to innovative drug formulations.

In summary, 2-Chloro-5-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid (CAS 1394801-28-5) represents a promising area of research at the intersection of organic chemistry and biomedical science. Its multifaceted applications, from drug development to sustainable chemistry, underscore its importance in contemporary scientific discourse. As research progresses, this compound is likely to remain a focal point for innovations addressing both healthcare challenges and environmental sustainability.